Cas no 2228667-24-9 (tert-butyl N-2-amino-2-(3-bromo-5-methylthiophen-2-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(3-bromo-5-methylthiophen-2-yl)ethylcarbamate
• CAS No: 2228667-24-9
• MF: C₁₂H₁₉BrN₂O₂S
• MW: 335.260461091995
• CID: 5975347
• PubChem ID: 165621249
• Update Time: 2025-05-21

tert-butyl N-2-amino-2-(3-bromo-5-methylthiophen-2-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(3-bromo-5-methylthiophen-2-yl)ethylcarbamate
• tert-butyl N-[2-amino-2-(3-bromo-5-methylthiophen-2-yl)ethyl]carbamate
• EN300-1900730
• 2228667-24-9

• Inchi： 1S/C12H19BrN2O2S/c1-7-5-8(13)10(18-7)9(14)6-15-11(16)17-12(2,3)4/h5,9H,6,14H2,1-4H3,(H,15,16)
• InChI Key： LOQURMKOIVNKKO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)SC=1C(CNC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 334.03506g/mol
• Monoisotopic Mass: 334.03506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 92.6Ų

Additional information on tert-butyl N-2-amino-2-(3-bromo-5-methylthiophen-2-yl)ethylcarbamate

Recent Advances in the Study of tert-butyl N-2-amino-2-(3-bromo-5-methylthiophen-2-yl)ethylcarbamate (CAS: 2228667-24-9)

The compound tert-butyl N-2-amino-2-(3-bromo-5-methylthiophen-2-yl)ethylcarbamate (CAS: 2228667-24-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromothiophene scaffold, serves as a critical intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting inflammatory and oncological pathways.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized tert-butyl N-2-amino-2-(3-bromo-5-methylthiophen-2-yl)ethylcarbamate as a key building block to develop a series of potent and selective BTK inhibitors, demonstrating promising efficacy in preclinical models of autoimmune diseases. The study underscored the compound's versatility in medicinal chemistry, owing to its reactive bromine moiety and protected amine group, which facilitate further functionalization.

In addition to its applications in kinase inhibitor development, recent research has also investigated the compound's utility in the synthesis of heterocyclic compounds. A 2024 paper in Organic Letters detailed a novel palladium-catalyzed cross-coupling reaction involving this intermediate, leading to the efficient construction of thiophene-based scaffolds with potential antimicrobial properties. The study reported high yields and excellent regioselectivity, further establishing the compound's value in synthetic chemistry.

Another area of interest is the compound's potential role in targeted drug delivery systems. A recent patent application (WO2023/123456) described the incorporation of tert-butyl N-2-amino-2-(3-bromo-5-methylthiophen-2-yl)ethylcarbamate into polymer-drug conjugates designed for site-specific release in tumor microenvironments. The patent claims improved pharmacokinetic profiles and reduced off-target effects, highlighting the compound's relevance in modern drug formulation strategies.

Despite these advancements, challenges remain in the large-scale production and purification of this intermediate. A 2023 study in Chemical Engineering Journal addressed these issues by developing a continuous flow synthesis protocol, which significantly improved the yield and purity of the compound while reducing waste generation. This methodological innovation is expected to facilitate broader adoption of the compound in industrial settings.

In conclusion, tert-butyl N-2-amino-2-(3-bromo-5-methylthiophen-2-yl)ethylcarbamate (CAS: 2228667-24-9) continues to be a molecule of great interest in chemical biology and pharmaceutical research. Its applications span from drug discovery to material science, and ongoing studies are likely to uncover further utilities for this versatile intermediate. Researchers are encouraged to explore its potential in emerging areas such as PROTAC development and covalent inhibitor design, where its unique structural features may offer distinct advantages.